Cas no 58979-57-0 (1-{benzyl(phenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione)

• Product name: 1-{benzyl(phenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 58979-57-0
• MF: C₂₂H₁₈N₂O₂
• MW: 342.391
• CID: 3141265
• PubChem ID: 1852575

1-{benzyl(phenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-((benzyl(phenyl)amino)methyl)indoline-2,3-dione
• 1-{benzyl(phenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione
• 1-{[benzyl(phenyl)amino]methyl}-1H-indole-2,3-dione
• AKOS003330223
• 58979-57-0
• 1-{[benzyl(phenyl)amino]methyl}-2,3-dihydro-1H-indole-2,3-dione
• F1357-0001
• 1-[(BENZYLANILINO)METHYL]-1H-INDOLE-2,3-DIONE
• STL337548
• 1-[(N-benzylanilino)methyl]indole-2,3-dione

• Inchi： InChI=1S/C22H18N2O2/c25-21-19-13-7-8-14-20(19)24(22(21)26)16-23(18-11-5-2-6-12-18)15-17-9-3-1-4-10-17/h1-14H,15-16H2
• InChI Key： MQLIXMZABNHDCJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 342.136827821Da
• Monoisotopic Mass: 342.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.6Ų